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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-ethylcarbamoyl chloride is a reactive chemical intermediate that serves as a crucial

building block in a wide array of synthetic applications, particularly in the pharmaceutical and

agrochemical industries. Its ability to readily introduce the N-ethylcarbamoyl moiety makes it an

invaluable tool for the synthesis of ureas, carbamates, and other complex organic molecules.

This guide provides a comprehensive overview of its chemical properties, reactivity, and

synthetic utility, complete with detailed experimental protocols and quantitative data to support

researchers in their work.

Physicochemical and Safety Data
A thorough understanding of the physicochemical properties and safety considerations of N-
ethylcarbamoyl chloride is paramount for its safe handling and effective use in the laboratory.

Table 1: Physicochemical Properties of N-Ethylcarbamoyl Chloride[1]
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Property Value

Molecular Formula C₃H₆ClNO

Molecular Weight 107.54 g/mol

CAS Number 41891-13-8

Appearance Colorless to pale yellow liquid

Boiling Point 89 °C / 5.3 kPa

Density 1.101 g/cm³ (predicted)

Solubility
Soluble in nonpolar organic solvents. Reacts

with water.

InChI Key PJLHXSBKGRJXHA-UHFFFAOYSA-N

Safety and Handling:

N-ethylcarbamoyl chloride is a corrosive and moisture-sensitive compound that requires

careful handling in a well-ventilated fume hood.[1] Personal protective equipment, including

gloves, safety goggles, and a lab coat, is essential. It is harmful if swallowed and causes

severe skin burns and eye damage.[1] It is also suspected of causing cancer.[1] Due to its

reactivity with water, it should be stored under an inert atmosphere in a tightly sealed container

in a cool, dry place.

Core Reactivity and Synthetic Applications
The synthetic utility of N-ethylcarbamoyl chloride stems from the electrophilic nature of its

carbonyl carbon, making it susceptible to nucleophilic attack by a variety of functional groups.

This reactivity allows for the efficient construction of carbamate and urea linkages, which are

prevalent in many biologically active molecules.

Synthesis of Carbamates
N-ethylcarbamoyl chloride reacts readily with alcohols and phenols to form N-

ethylcarbamates. This reaction is fundamental in the synthesis of numerous pharmaceuticals

and agrochemicals.
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General Reaction Scheme: Carbamate Formation

Reactants

Products

R-OH
(Alcohol/Phenol)

R-O-C(=O)N(H)Et
(N-Ethylcarbamate)

+ NECC
- HCl

Cl-C(=O)N(H)Et
(N-Ethylcarbamoyl

chloride)

HCl

Click to download full resolution via product page

Caption: General reaction of an alcohol or phenol with N-ethylcarbamoyl chloride to yield an

N-ethylcarbamate.

Table 2: Examples of Carbamate Synthesis using N-Alkylcarbamoyl Chlorides
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Nucleophile
(Alcohol/Ph
enol)

Carbamoyl
Chloride

Product
Reaction
Conditions

Yield (%) Reference

(S)-3-(1-

(Dimethylami

no)ethyl)phen

ol

N-Ethyl-N-

methylcarba

moyl chloride

Rivastigmine

Toluene,

ZnCl₂, 110

°C, 13 h

80 [2]

p-Nitrophenol

N-Ethyl-N-

methylcarba

moyl chloride

p-Nitrophenyl

N-ethyl-N-

methylcarba

mate

Toluene,

ZnCl₂, 110 °C
87 [2]

Phenol

N-Ethyl-N-

methylcarba

moyl chloride

Phenyl N-

ethyl-N-

methylcarba

mate

Toluene,

ZnCl₂, 110 °C
72 [2]

p-

Hydroxyaceto

phenone

N-Ethyl-N-

methylcarba

moyl chloride

p-

Acetylphenyl

N-ethyl-N-

methylcarba

mate

Toluene,

ZnCl₂, 110 °C
73 [2]

m-

Hydroxyaceto

phenone

N-Ethyl-N-

methylcarba

moyl chloride

m-

Acetylphenyl

N-ethyl-N-

methylcarba

mate

Toluene,

ZnCl₂, 110 °C
62 [2]

Synthesis of Ureas
The reaction of N-ethylcarbamoyl chloride with primary and secondary amines provides a

direct route to unsymmetrical N,N'-disubstituted ureas. This transformation is crucial for the

synthesis of various herbicides and other bioactive compounds.

General Reaction Scheme: Urea Formation
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Reactants

Products

R¹R²NH
(Amine)

R¹R²N-C(=O)N(H)Et
(Unsymmetrical Urea)

+ NECC
- HCl

Cl-C(=O)N(H)Et
(N-Ethylcarbamoyl

chloride)

HCl

Click to download full resolution via product page

Caption: General reaction of a primary or secondary amine with N-ethylcarbamoyl chloride to

form an unsymmetrical urea.

Table 3: Examples of Unsymmetrical Urea Synthesis using N-Alkylcarbamoyl Chlorides
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Amine
Carbamoyl
Chloride

Product
Reaction
Conditions

Yield (%) Reference

Aniline

N-

Carbomethox

ydichloromet

hylthio-N-

methylcarba

moyl chloride

N-(p-

chlorophenyl)

-N'-

carbomethox

ydichloromet

hylthio-N'-

methylurea

Acetonitrile, 0

°C to RT, 1 h
- [3]

Various

primary and

secondary

amines

Isopropenyl

carbamates

(from

carbamoyl

chlorides)

Unsymmetric

al ureas

Clean and

irreversible

reaction

High [4]

Cbz-

protected

amines

In situ

generated

isocyanates

from

carbamoyl

chloride

precursors

Unsymmetric

al ureas

2-

chloropyridin

e,

trifluorometha

nesulfonyl

anhydride

High [4]

Experimental Protocols
This section provides detailed experimental procedures for key synthetic transformations

involving N-alkylcarbamoyl chlorides.

Synthesis of Rivastigmine (Pharmaceutical Application)
Rivastigmine, an acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease, is

a prime example of a pharmaceutical synthesized using an N-alkylcarbamoyl chloride.[2]

Workflow: Synthesis of Rivastigmine
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(S)-3-(1-(Dimethylamino)ethyl)phenol

Carbamoylation
110 °C, 13 h

N-Ethyl-N-methylcarbamoyl
chloride

ZnCl₂ (catalyst)
Toluene (solvent)

Aqueous Workup &
Purification Rivastigmine

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of Rivastigmine.

Experimental Procedure:[2]

To a solution of (S)-3-(1-(dimethylamino)ethyl)phenol (1.0 eq) in anhydrous toluene are added

N-ethyl-N-methylcarbamoyl chloride (1.2 eq) and zinc chloride (0.5 eq) under a nitrogen

atmosphere. The reaction mixture is heated to 110 °C and stirred for 13 hours. After completion

of the reaction, as monitored by thin-layer chromatography, the mixture is cooled to room

temperature and quenched with water. The organic layer is separated, washed with brine, dried

over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product

is purified by column chromatography on silica gel to afford Rivastigmine.

One-Pot Synthesis of O-Aryl Carbamates
This versatile method allows for the in situ generation of the carbamoyl chloride, avoiding the

need to handle the sensitive reagent directly.[5]

Experimental Procedure:[5]
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A solution of a secondary amine (1.0 eq) in a suitable solvent (e.g., pyridine) is treated with

triphosgene (0.4 eq) at 0 °C. The mixture is stirred for 30 minutes, after which the

corresponding phenol (1.0 eq) is added. The reaction is then heated to 110 °C and monitored

by TLC. Upon completion, the reaction mixture is cooled, and the solvent is removed under

reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate), washed

with water and brine, dried over anhydrous sodium sulfate, and concentrated. The crude

product is purified by column chromatography or recrystallization to yield the desired O-aryl

carbamate.

Synthesis of a Thiocarbamate Herbicide (Agrochemical
Application)
N-alkylcarbamoyl chlorides are precursors to thiocarbamate herbicides, such as Thiobencarb.

The following is a representative procedure for the synthesis of a thiocarbamate.

Experimental Procedure:

To a solution of a thiol (e.g., p-chlorobenzyl mercaptan, 1.0 eq) and a base (e.g., triethylamine,

1.1 eq) in an inert solvent such as toluene at 0 °C is added N,N-diethylcarbamoyl chloride (1.0

eq) dropwise. The reaction mixture is allowed to warm to room temperature and stirred for

several hours until the reaction is complete (monitored by TLC). The reaction is then quenched

with water, and the organic layer is separated. The aqueous layer is extracted with the same

organic solvent. The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and concentrated under reduced pressure to yield the crude thiocarbamate,

which can be further purified by distillation or chromatography.

Conclusion
N-ethylcarbamoyl chloride and its analogs are powerful and versatile reagents in modern

organic synthesis. Their ability to efficiently form carbamate and urea linkages makes them

indispensable building blocks for the creation of a wide range of valuable compounds, from life-

saving pharmaceuticals to essential agrochemicals. A comprehensive understanding of their

reactivity, coupled with careful handling and optimized reaction protocols, will continue to drive

innovation in chemical and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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